Cas no 1159815-92-5 (2-(Furan-3-yl)-6-methylpyrimidin-4-amine)

• Product Name: 2-(Furan-3-yl)-6-methylpyrimidin-4-amine
• CAS No: 1159815-92-5
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 5073593
• Update Time: 2025-05-26

2-(Furan-3-yl)-6-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(furan-3-yl)-6-methylpyrimidin-4-amine
• 2-(Furan-3-yl)-6-methylpyrimidin-4-amine

• Inchi： 1S/C9H9N3O/c1-6-4-8(10)12-9(11-6)7-2-3-13-5-7/h2-5H,1H3,(H2,10,11,12)
• InChI Key： YYOZXYIKVVBCGJ-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1N=C(C=C(C)N=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 1
• Topological Polar Surface Area: 64.9

Additional information on 2-(Furan-3-yl)-6-methylpyrimidin-4-amine

Introduction to 2-(Furan-3-yl)-6-methylpyrimidin-4-amine (CAS No. 1159815-92-5)

2-(Furan-3-yl)-6-methylpyrimidin-4-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This heterocyclic compound, identified by the CAS number 1159815-92-5, has garnered attention due to its structural similarity to several bioactive molecules. The presence of both furan and pyrimidine moieties in its structure suggests a high likelihood of engaging with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-(Furan-3-yl)-6-methylpyrimidin-4-amine consists of a pyrimidine ring substituted at the 4-position with an amine group and at the 6-position with a methyl group. Additionally, the furan moiety is attached at the 2-position of the pyrimidine ring. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The compound’s solubility profile, melting point, and other physicochemical properties are also critical factors that determine its suitability for various applications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. The pyrimidine scaffold, in particular, is widely recognized for its role in numerous biologically active molecules, including nucleoside analogs and kinase inhibitors. The incorporation of a furan ring into the pyrimidine core enhances the molecule’s potential to interact with enzymes and receptors, thereby expanding its pharmacological spectrum.

One of the most compelling aspects of 2-(Furan-3-yl)-6-methylpyrimidin-4-amine is its potential as a lead compound for drug discovery. Researchers have been exploring its derivatives to identify molecules with enhanced potency and selectivity. For instance, modifications at the amine or methyl substituents can significantly alter the compound’s pharmacokinetic properties, making it more suitable for therapeutic use. The ability to fine-tune these structural features allows chemists to optimize the compound for specific biological targets.

Recent studies have highlighted the importance of 2-(Furan-3-yl)-6-methylpyrimidin-4-amine in the development of inhibitors for various kinases and enzymes implicated in diseases such as cancer and inflammation. Kinases are critical enzymes that regulate numerous cellular processes, and their dysregulation is often associated with pathological conditions. By targeting these enzymes with small molecules like 2-(Furan-3-yl)-6-methylpyrimidin-4-amine, researchers aim to develop treatments that can modulate these pathways effectively.

The synthesis of 2-(Furan-3-yl)-6-methylpyrimidin-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between furfurylamine and appropriate carbodiimides or ketones, followed by functional group transformations to introduce the methyl and amine groups at the desired positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings for biological activity.

The pharmacological evaluation of 2-(Furan-3-yl)-6-methylpyrimidin-4-amine has revealed several interesting properties. In vitro assays have shown that this compound exhibits inhibitory activity against certain kinases, suggesting its potential as an anti-cancer agent. Additionally, preliminary studies indicate that it may have anti-inflammatory effects by modulating cytokine production pathways. These findings underscore the compound’s therapeutic relevance and justify further investigation.

One of the key challenges in drug development is achieving selectivity—ensuring that a compound targets only the intended biological pathway without affecting others. The structural features of 2-(Furan-3-yl)-6-methylpyrimidin-4-am ine contribute to its selectivity by allowing precise interactions with specific binding sites on target enzymes or receptors. By understanding these interactions at a molecular level, chemists can design derivatives that enhance selectivity while maintaining or improving potency.

The role of computational chemistry in studying 2-(Furan -3 -y l ) -6 -m ethylpy rim idin -4 -am ine cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets before conducting expensive wet-lab experiments. These predictions can guide synthetic efforts by identifying which structural modifications are likely to improve binding affinity or pharmacokinetic properties.

In conclusion, 2 -( Fura n -3 -y l ) -6 -m ethylpy rim idin -4 -am ine ( CAS No . 1159815 -92 -5 ) represents a promising candidate for further pharmaceutical development . Its unique structural features , combined with preliminary evidence of biological activity , make it an attractive starting point for designing novel therapeutic agents . As research continues , additional insights into its mechanisms of action and potential applications are expected to emerge , further solidifying its importance in medicinal chemistry .